4-methoxy-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)benzamide

• IUPAC Name: 4-methoxy-N-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C22H24N4O3/c1-4-13-29-21-14-20(23-15(2)24-21)25-17-7-9-18(10-8-17)26-22(27)16-5-11-19(28-3)12-6-16/h5-12,14H,4,13H2,1-3H3,(H,26,27)(H,23,24,25)
• InChI Key: FQTGGEOIBGDOFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

4-methoxy-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)benzamide, also known as MPB or MPB-PEA, is a chemical compound that has been studied for its potential use in scientific research. MPB-PEA belongs to a class of compounds known as benzamides, which have been shown to have various biological activities.

Scientific Research Applications

Medicinal Chemistry Applications

Compounds with structural similarities to 4-methoxy-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)benzamide have been explored for their therapeutic potential. For instance, benzamide derivatives have shown promise as selective serotonin 4 receptor agonists, offering potential as novel prokinetic agents effective on both the upper and lower gastrointestinal tract (Sonda et al., 2004). Additionally, specific benzamide compounds have been identified as potent histone deacetylase 6 inhibitors, demonstrating potential for ameliorating Alzheimer's disease phenotypes by decreasing the level of phosphorylation and aggregation of tau proteins (Lee et al., 2018).

Pharmacological Applications

Benzamide derivatives have been synthesized and evaluated for their neuroleptic activity, revealing compounds with significant inhibitory effects on apomorphine-induced stereotyped behavior in rats. These findings suggest that such compounds could serve as potent drugs with fewer side effects in the treatment of psychosis (Iwanami et al., 1981). Moreover, antimicrobial and antioxidant activities have been observed in new benzamide compounds isolated from endophytic Streptomyces, highlighting the potential for developing effective antibacterial and antioxidant agents (Yang et al., 2015).

Materials Science Applications

While the direct application in materials science wasn't identified in the search, the methodologies involved in synthesizing and characterizing benzamide derivatives, such as palladium(II) and platinum(II) complexes containing benzimidazole ligands, lay the groundwork for potential applications in materials science, especially in the development of new materials with specific electronic or catalytic properties (Ghani & Mansour, 2011).